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Compound of Interest

Compound Name: Poloxamer 188

Cat. No.: B1601472

Introduction

Poloxamer 188, also known by the trade name Pluronic® F-68, is a non-ionic block copolymer
surfactant widely utilized in mammalian and insect cell culture.[1][2][3] Its primary function is to
protect cells from hydrodynamic shear stress in suspension cultures, such as those in stirred-
tank or wave bioreactors.[1][3][4][5] This protective effect is attributed to its ability to decrease
surface tension, thereby reducing the energy released from bursting gas bubbles and
minimizing cell-bubble interactions.[1] Poloxamer 188 can also reduce foam formation and
prevent cell adhesion to glass surfaces.[6] This document provides a detailed protocol for the
preparation of a Poloxamer 188 stock solution and summarizes its common working
concentrations for various cell culture applications.

Data Summary

The following table summarizes the recommended concentrations for Poloxamer 188 in cell
culture applications. The optimal concentration may vary depending on the specific cell line,
media composition, and culture system.
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Parameter

Value

Reference

Stock Solution Concentration

10% (w/v) in Milli-Q™ water or

Water for Injection (WFI)

[2]

Typical Working Concentration

0.1% - 1% (w/v) or 1 - 10 g/L

[1]141[7]

Recommended Starting

Concentration

1 g/L (0.1% wiv)

[1]14]

High-Shear Applications

Upto5g/L

[4]

Storage Temperature (Powder)

Below 30°C, away from bright
light

[8]

Storage Temperature
(Solution)

Room temperature or 2-8°C

[2][6]

Shelf Life (Powder)

48 months

[8]

Shelf Life (10% Solution)

18 months at 2-30°C

[6]

Experimental Protocols

Protocol for Preparing 10% (w/v) Poloxamer 188 Stock
Solution

This protocol details the steps for preparing a sterile 10% (w/v) stock solution of Poloxamer

188 suitable for use in cell culture.

Materials:

Poloxamer 188 powder (cell culture grade)

Milli-Q™ water or Water for Injection (WFI)

Sterile glassware (e.g., beaker, graduated cylinder)

Sterile magnetic stir bar and stir plate

Sterile 0.2 pum membrane filter unit (e.g., syringe filter or bottle-top filter)
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» Sterile storage bottles
Procedure:
e Weighing: In a sterile biological safety cabinet, weigh out 10 g of Poloxamer 188 powder.
 Dissolution:
o Transfer the powder to a sterile beaker containing a sterile magnetic stir bar.
o Add approximately 80 mL of Milli-Q™ water or WFI.

o Place the beaker on a magnetic stir plate and stir until the powder is completely dissolved.
This may take some time as Poloxamer 188 can be slow to dissolve. Gentle heating (up
to 37°C) can be applied to aid dissolution, but boiling should be avoided. Sonication can
also be used to promote dissolution.[1]

» Volume Adjustment: Once fully dissolved, transfer the solution to a sterile 100 mL graduated
cylinder and adjust the final volume to 100 mL with Milli-Q™ water or WFI.

o Sterilization:

o Aseptically filter the 10% Poloxamer 188 solution through a sterile 0.2 um membrane filter
into a sterile storage bottle.[2]

o Alternatively, the solution can be autoclaved. However, filtration is generally preferred to
avoid potential heat-induced changes to the polymer. If autoclaving, typical conditions are
121°C for 15-20 minutes, but it's important to verify that this does not negatively impact the
performance of the specific Poloxamer 188 lot.[9][10][11]

o Storage: Store the sterile 10% stock solution at room temperature or 2-8°C.[2] Ensure the
bottle is tightly sealed to prevent contamination.

Visualizations
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Experimental Workflow for Poloxamer 188 Stock Solution Preparation
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Caption: Workflow for preparing a sterile 10% (w/v) Poloxamer 188 stock solution.
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Protective Mechanism of Poloxamer 188 in Suspension Cell Culture
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Caption: Mechanism of Poloxamer 188 in protecting cells from hydrodynamic stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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